Cas no 1261448-70-7 (5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol)

• Product Name: 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol
• CAS No: 1261448-70-7
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4799459
• Update Time: 2025-05-25

5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol

• Inchi： 1S/C12H8F3NO/c13-10-3-1-2-8(12(10)15)9-5-16-11(14)4-7(9)6-17/h1-5,17H,6H2
• InChI Key： WABARYQDJIOHSD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=CC=1CO)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol

5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol: A Comprehensive Overview

The compound CAS No. 1261448-70-7, also known as 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising pharmacological activities, making it a subject of extensive research in recent years.

The molecular structure of 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol consists of a pyridine ring substituted with fluorine atoms at positions 2 and 5, along with a methanol group at position 4. The presence of fluorine atoms introduces electronic effects that enhance the compound's stability and reactivity, while the methanol group adds hydrophilic properties, making it suitable for various biological interactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a kinase inhibitor, demonstrating significant activity against several cancer-related kinases. This makes it a promising candidate for the development of anti-cancer therapies. Additionally, its unique structure has been found to exhibit anti-inflammatory and antioxidant properties, further broadening its therapeutic potential.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic techniques has improved the yield and purity of the product, making it more accessible for large-scale production.

The application of 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol extends beyond pharmaceuticals. Its electronic properties make it a candidate for use in organic electronics and materials science. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices.

In conclusion, CAS No. 1261448-70-7 or 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-methanol represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry and pharmacology.